6,7-Dichloro-5-hydroxy-2-propyl-2,3-dihydro-1H-inden-1-one
Overview
Description
6,7-Dichloro-5-hydroxy-2-propyl-2,3-dihydro-1H-inden-1-one, commonly known as 6,7-DCIPP, is an indenone derivative with potential applications in the field of scientific research. It is a small molecule that is non-toxic, non-flammable, and non-volatile, making it an ideal candidate for chemical synthesis and laboratory experiments. 6,7-DCIPP has been studied for its potential as a therapeutic agent and as a tool in scientific research due to its unique chemical properties.
Scientific Research Applications
Chemical Synthesis and Reactivity
- A study detailed the synthesis of 2-hydroxy derivatives with potential antineoplastic activities, emphasizing the chemical reactivity of such compounds and their water solubility as prodrugs (Anderson et al., 1983).
- Another research focused on the synthesis of trans-2-amino-6-hydroxy-1-phenyl-2,3-dihydro-1H-indene derivatives, exploring their applications as dopamine receptor ligands with potential implications in neuropharmacology (Claudi et al., 1996).
Environmental and Biological Applications
- Investigation into the bacterial metabolism of polychlorinated biphenyls revealed insights into the degradation pathways of chlorinated organic compounds, highlighting the environmental impact of chlorination on compound biodegradability (Furukawa et al., 1979).
- The study of spiro[indene-1,7′(6′H)pyrrolo[3,4-b]pyridin]-5′-ones emphasized unexpected chemical reactions, offering a glimpse into complex chemical behaviors and synthetic routes (Bahajaj et al., 1994).
Analytical and Pharmacological Insights
- Research on polymorphism in pharmaceutical compounds underscored the importance of solid-state characterization, which could be relevant for the assessment of stability and formulation of compounds similar to "6,7-Dichloro-5-hydroxy-2-propyl-2,3-dihydro-1H-inden-1-one" (Vogt et al., 2013).
properties
IUPAC Name |
6,7-dichloro-5-hydroxy-2-propyl-2,3-dihydroinden-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12Cl2O2/c1-2-3-6-4-7-5-8(15)10(13)11(14)9(7)12(6)16/h5-6,15H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVIURHJLQOAEEY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CC2=CC(=C(C(=C2C1=O)Cl)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30740109 |
Source
|
| Record name | 6,7-Dichloro-5-hydroxy-2-propyl-2,3-dihydro-1H-inden-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30740109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
850331-38-3 |
Source
|
| Record name | 6,7-Dichloro-5-hydroxy-2-propyl-2,3-dihydro-1H-inden-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30740109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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